Cas no 116404-23-0 (1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid)

• Product Name: 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid
• CAS No: 116404-23-0
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 3648574
• PubChem ID: 13150073
• Update Time: 2025-10-29

1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• DL-Proline, 1-[(4-bromophenyl)methyl]-5-oxo-
• 1-[(4-bromophenyl)methyl]-5-oxopyrrolidine-2-carboxylic acid
• Proline, 1-[(4-bromophenyl)methyl]-5-oxo-
• 1-[(4-bromophenyl)methyl]-5-oxopyrrolidine-2-carboxylicacid
• AKOS012169849
• Z1021465912
• SCHEMBL17940653
• G22024
• REA40423
• EN300-179217
• 116404-23-0
• CS-0237173
• 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid

• Inchi： 1S/C12H12BrNO3/c13-9-3-1-8(2-4-9)7-14-10(12(16)17)5-6-11(14)15/h1-4,10H,5-7H2,(H,16,17)/t10-/m0/s1
• InChI Key： HIHCMWIQHUQLBO-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@@H]1CCC(=O)N1CC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 297.00006Da
• Monoisotopic Mass: 297.00006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 524.0±50.0 °C at 760 mmHg
• Flash Point: 270.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid

Comprehensive Overview of 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid (CAS No. 116404-23-0)

1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid (CAS No. 116404-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine-2-carboxylic acid backbone and 4-bromophenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

The growing interest in 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential applications in neurological disorders and inflammatory diseases, areas where pyrrolidine derivatives have shown promise. The compound's bromine substituent enhances its reactivity, making it a versatile building block in organic synthesis and medicinal chemistry.

One of the most frequently asked questions about CAS No. 116404-23-0 revolves around its synthetic routes and purification methods. Optimizing the synthesis of this compound is crucial for scaling up production while maintaining high purity. Recent advancements in green chemistry have also sparked discussions about eco-friendly approaches to producing 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid, reducing waste and energy consumption.

In addition to its pharmaceutical applications, 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid is studied for its crystallographic properties and solubility profiles. These characteristics are vital for formulating stable drug products. The compound's carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

The demand for high-purity intermediates like CAS No. 116404-23-0 has surged due to the rise of contract research organizations (CROs) and custom synthesis services. Companies specializing in fine chemicals are investing in advanced analytical techniques, such as HPLC and NMR spectroscopy, to ensure the quality and consistency of this compound. This focus on quality control is essential for meeting regulatory standards in pharmaceutical development.

Another area of interest is the structure-activity relationship (SAR) of 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid. By modifying its functional groups, researchers aim to enhance its bioavailability and target specificity. Such studies are particularly relevant in the context of personalized medicine, where tailored therapeutics are designed for individual patient needs.

In summary, 1-(4-Bromophenyl)methyl-5-oxopyrrolidine-2-carboxylic Acid (CAS No. 116404-23-0) is a multifaceted compound with broad applications in drug discovery and chemical synthesis. Its unique structure and reactivity profile make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing biomedical research and industrial chemistry.